Cas no 374-26-5 (3,4-Dichloro-3,4,4-trifluorobut-1-ene)

• Product Name: 3,4-Dichloro-3,4,4-trifluorobut-1-ene
• CAS No: 374-26-5
• MF: C₄H₃Cl₂F₃
• MW: 178.967829942703
• CID: 294209
• PubChem ID: 2782511
• Update Time: 2025-10-31

3,4-Dichloro-3,4,4-trifluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Butene,3,4-dichloro-3,4,4-trifluoro-
• 3,4-DICHLORO-3,4,4-TRIFLUOROBUT-1-ENE
• 3,4-Dichlor-3,4,4-trifluor-but-1-en
• 3,4-Dichlor-3,4,4-trifluor-buten-(1)
• 3,4-dichloro-3,4,4-trifluoro-1-butene
• 3,4-dichloro-3,4,4-trifluoro-but-1-ene
• PC4835
• FT-0632056
• SCHEMBL1221860
• WBBGKGBZAUXPNM-UHFFFAOYSA-N
• A823644
• 374-26-5
• AKOS007930305
• DTXSID70382128
• 3,5-DICHLORO-4-AMINOBENZOICACIDETHYLESTER
• MFCD00155750
• 3,4-Dichloro-3,4,4-trifluorobut-1-ene

• Inchi： 1S/C4H3Cl2F3/c1-2-3(5,7)4(6,8)9/h2H,1H2
• InChI Key： WBBGKGBZAUXPNM-UHFFFAOYSA-N
• SMILES： ClC(C=C)(C(F)(F)Cl)F

Computed Properties

• Exact Mass: 177.95600
• Monoisotopic Mass: 177.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 79°C
• Flash Point: 11°C
• Refractive Index: 1.388
• PSA: 0.00000
• LogP: 2.90860

3,4-Dichloro-3,4,4-trifluorobut-1-ene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,4-Dichloro-3,4,4-trifluorobut-1-ene

3,4-Dichloro-3,4,4-Trifluorobut-1-ene: A Comprehensive Overview

The compound 3,4-Dichloro-3,4,4-Trifluorobut-1-ene (CAS No. 374-26-5) is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a butene backbone with chlorine and fluorine substituents. The presence of these halogens imparts distinct chemical properties, making it valuable in numerous synthetic processes and material sciences.

Recent studies have highlighted the importance of halogenated alkenes like 3,4-Dichloro-3,4,4-Trifluorobut-1-ene in the development of advanced materials. Researchers have explored its role in polymer synthesis, where its reactivity and stability contribute to the creation of high-performance polymers. For instance, a 2022 study published in *Chemical Engineering Journal* demonstrated how this compound can be used as a monomer to produce thermally resistant polymers suitable for aerospace applications.

The synthesis of 3,4-Dichloro-3,4,4-Trifluorobut-1-ene involves a multi-step process that typically begins with the chlorination and fluorination of a base alkene. The exact methodology varies depending on the desired purity and scale of production. A 2023 paper in *Organic Process Research & Development* detailed an optimized synthesis pathway that reduces byproduct formation and enhances yield through the use of novel catalysts.

In terms of physical properties, 3,4-Dichloro-3,4,4-Trifluorobut-1-ene exhibits a high melting point due to its fluorinated structure. Its boiling point is relatively low compared to fully saturated analogs, making it suitable for processes requiring volatile intermediates. The compound's solubility in common organic solvents also facilitates its use in solution-based reactions.

The application of halogenated alkenes extends beyond polymer chemistry. In pharmaceutical research, 3,4-Dichloro-3,4,4-Trifluorobut-1-ene has been investigated as a potential precursor for bioactive compounds. A 2021 study in *Journal of Medicinal Chemistry* reported its use in synthesizing drug candidates targeting specific enzyme pathways involved in neurodegenerative diseases.

Environmental considerations are critical when handling such compounds. While halogenated alkenes are generally stable under normal conditions, their disposal requires adherence to strict environmental regulations to prevent contamination. Recent advancements in green chemistry have led to the development of more sustainable methods for producing and recycling these compounds.

In conclusion, 3,4-Dichloro-3,4,4-Trifluorobut-1-ene (CAS No. 374-26-) stands as a pivotal compound in modern chemistry due to its versatile properties and wide-ranging applications. Ongoing research continues to uncover new potential uses while addressing challenges related to sustainability and safety.